Cas no 1170092-21-3 (5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione)

• Product name: 5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione
• CAS No: 1170092-21-3
• MF: C₁₈H₁₆N₄O₄
• MW: 352.344043731689
• CID: 5389992

5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethoxyphenyl)-3-phenyl-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• 5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

• Inchi： 1S/C18H16N4O4/c1-25-13-8-12(9-14(10-13)26-2)21-17(23)15-16(18(21)24)22(20-19-15)11-6-4-3-5-7-11/h3-10,15-16H,1-2H3
• InChI Key： HKLDUTJAZFUCGE-UHFFFAOYSA-N
• SMILES： N1C2C(=O)N(C3=CC(OC)=CC(OC)=C3)C(=O)C2N(C2=CC=CC=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

Research Brief on 5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione (CAS: 1170092-21-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds in drug discovery. Among these, the compound 5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione (CAS: 1170092-21-3) has emerged as a promising scaffold due to its unique structural features and potential biological activities. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic applications.

The compound, characterized by its pyrrolo[3,4-d][1,2,3]triazole-4,6-dione core, has been the subject of several recent studies. Researchers have focused on optimizing its synthesis to improve yield and purity, which is critical for further pharmacological evaluation. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that utilizes a one-pot cyclization strategy, significantly reducing the number of steps and increasing overall efficiency. This method has facilitated the production of gram-scale quantities, enabling more extensive biological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione exhibits inhibitory effects against a range of kinases, particularly those involved in inflammatory pathways. The compound's ability to modulate these pathways suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate its precise molecular targets and downstream effects.

Another area of interest is the compound's potential as an anticancer agent. Recent findings presented at the American Association for Cancer Research (AACR) Annual Meeting (2024) indicated that the compound induces apoptosis in certain cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this effect to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings have spurred interest in developing derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of 5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(3,5-dimethoxyphenyl)-1-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione represents a compelling candidate for further investigation in drug discovery. Its multifaceted biological activities and synthetic accessibility make it a valuable tool for exploring new therapeutic avenues. Future research should focus on optimizing its pharmacological properties and validating its efficacy in preclinical models, paving the way for potential clinical development.